N-(2-azepan-1-ylethyl)-N-methylpyrazolo[1,5-a]pyridine-7-carboxamide

• IUPAC Name: N-[2-(azepan-1-yl)ethyl]-N-methylpyrazolo[1,5-a]pyridine-7-carboxamide
• InChI: InChI=1S/C17H24N4O/c1-19(13-14-20-11-4-2-3-5-12-20)17(22)16-8-6-7-15-9-10-18-21(15)16/h6-10H,2-5,11-14H2,1H3
• InChI Key: CBCAQIBWAHYOAU-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN1CCCCCC1)C(=O)C2=CC=CC3=CC=NN32
• Molecular Formula: C17H24N4O
• Molecular Weight: 300.4 g/mol

Description

N-(2-azepan-1-ylethyl)-N-methylpyrazolo[1,5-a]pyridine-7-carboxamide, also known as AM251, is a synthetic cannabinoid receptor antagonist. It is a potent and selective antagonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids such as THC. AM251 has been widely used in scientific research to investigate the role of the endocannabinoid system in various physiological processes.

Mechanism of Action

N-(2-azepan-1-ylethyl)-N-methylpyrazolo[1,5-a]pyridine-7-carboxamide is a selective antagonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids such as THC. It binds to the CB1 receptor, preventing the binding of endogenous cannabinoids such as anandamide and 2-arachidonoylglycerol. This results in the inhibition of the downstream signaling pathways, which leads to the suppression of the physiological effects of cannabinoids.
Biochemical and Physiological Effects:
This compound has been shown to modulate various physiological processes, including pain, anxiety, appetite, and addiction. It has been shown to inhibit the analgesic effects of cannabinoids, suggesting a potential role in the treatment of pain. This compound has also been shown to reduce anxiety-like behavior in animal models, indicating a potential therapeutic use in anxiety disorders. Additionally, this compound has been shown to reduce food intake and body weight in animal models, suggesting a potential role in the treatment of obesity. Finally, this compound has been shown to reduce the addictive effects of cannabinoids and other drugs of abuse, suggesting a potential therapeutic use in addiction treatment.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-azepan-1-ylethyl)-N-methylpyrazolo[1,5-a]pyridine-7-carboxamide in scientific research is its high selectivity for the CB1 receptor, which allows for the specific investigation of the role of the endocannabinoid system in various physiological processes. Additionally, this compound is a synthetic compound, which allows for precise control over the dosage and administration of the drug. However, one limitation of using this compound is its potential for off-target effects, which may confound the interpretation of experimental results.

Future Directions

There are several future directions for the use of N-(2-azepan-1-ylethyl)-N-methylpyrazolo[1,5-a]pyridine-7-carboxamide in scientific research. One potential direction is the investigation of the role of the endocannabinoid system in the regulation of inflammation and immune function. Additionally, this compound may be used to investigate the role of the endocannabinoid system in the regulation of sleep, mood, and cognition. Finally, this compound may be used to investigate the potential therapeutic use of cannabinoid receptor antagonists in the treatment of various diseases, including pain, anxiety, and addiction.

Synthesis Methods

N-(2-azepan-1-ylethyl)-N-methylpyrazolo[1,5-a]pyridine-7-carboxamide can be synthesized using a multi-step process involving the reaction of various chemicals. The first step involves the synthesis of 1-(2-azepanyl)ethylamine, which is then reacted with 2-methylpyrazolo[1,5-a]pyridine-7-carboxylic acid to form this compound.

Scientific Research Applications

N-(2-azepan-1-ylethyl)-N-methylpyrazolo[1,5-a]pyridine-7-carboxamide has been extensively used in scientific research to investigate the role of the endocannabinoid system in various physiological processes. It has been used to study the effects of cannabinoids on pain, anxiety, appetite, and addiction. This compound has also been used to investigate the role of the endocannabinoid system in the regulation of cardiovascular, gastrointestinal, and immune functions.